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Compound of Interest

Compound Name: 4-(Pyridin-4-yloxy)phenol

CAS No.: 103854-63-3

Cat. No.: B1319100 Get Quote

CRITICAL: Phenolic compounds can anesthetize nerve endings; a lack of immediate pain does

not indicate a lack of injury.[2]

Scenario Immediate Action

Skin Contact

DO NOT use water alone initially.[2][3][4] Flush

with PEG 300/400 (Polyethylene Glycol) or

Isopropanol to solubilize the phenol, then wash

with soap and water.[1][2] Water alone can

increase absorption by spreading the lipophilic

phenol.[2]

Eye Contact

Flush with water for 15+ minutes immediately.[3]

[4][5] Hold eyelids open. Seek emergency

medical attention (ophthalmologist) instantly;

corneal damage can be irreversible.[2]

Small Spill (<5g)

Isolate area.[2][3][4] Wear double nitrile gloves.

[1][2] Cover with dry sand or vermiculite.[2] Do

not use paper towels (combustible).[1][2]

Large Spill

Evacuate lab. Call EHS/HazMat.[1][2] Do not

attempt cleanup without SCBA if dust is

airborne.[1][2]
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Part 2: Chemical Profile & Hazard Identification
Understanding the molecule's dual nature is key to safe disposal.[2] It is not just "organic

waste"; it is a corrosive toxicant.[2]

Chemical Name: 4-(Pyridin-4-yloxy)phenol[1][2][6][7]

CAS Number: 103854-63-3[1][2][6][7]

Physical State: Solid (Powder/Crystalline)[1][2]

Key Hazards (GHS):

H301/H302: Toxic/Harmful if swallowed.[2][5]

H314/H318: Causes severe skin burns and serious eye damage.[2]

H400: Very toxic to aquatic life.[2]

Scientific Rationale for Handling: The ether linkage between the pyridine and phenol rings

creates a stable, lipophilic molecule.[1][2] The pyridine nitrogen provides basicity, while the

phenolic hydroxyl provides weak acidity.[1][2] This amphoteric nature means it can react

exothermically with both strong acids and strong oxidizers, necessitating strict segregation.[1]

[2]

Part 3: Pre-Disposal Segregation & Packaging
Improper segregation is the #1 cause of waste accidents.[2] Follow this strict hierarchy.

Segregation Logic
Incompatible: Do NOT mix with oxidizing agents (Nitric acid, Peroxides) or strong acids

(Sulfuric acid).[1][2]

Compatible: Can be co-packed with other non-halogenated organic solids only if they are

chemically stable.[2]
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Storage: Store in a cool, dry place away from light (pyridine derivatives often photo-

degrade).[1][2]

Packaging Requirements
Solid Waste:

Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1][2] Glass is acceptable but

poses a breakage risk.[1][2]

Label as "Hazardous Waste - Toxic/Corrosive Solid".

Liquid Waste (Solutions):

If dissolved in organic solvent (e.g., DMSO, Methanol): Dispose of in "Organic Solvent

Waste" carboys.[1][2]

Crucial: Ensure the solvent stream is not designated for "Halogenated Waste" unless the

solvent itself is halogenated (e.g., DCM).[1][2]

Part 4: Disposal Workflows
Workflow A: Solid Inventory Disposal (Pure Substance)
Use this for expired bottles or excess solid reagent.[1][2]

Personal Protective Equipment (PPE): Wear a lab coat, safety goggles (not just glasses),

and double nitrile gloves (0.11 mm min thickness).[1][2]

Container Prep: Tare a clean, compatible waste container (HDPE recommended).

Transfer: Carefully transfer the solid using a disposable spatula.[2] Avoid generating dust.[1]

[2][5][8][9]

Pro-Tip: If the solid is caked, do not chip at it with force.[1][2] Dissolve it in a small amount

of methanol to transfer as liquid waste if necessary.[2]

Decontamination: Wipe the spatula and the bottle neck with a PEG-300 soaked wipe, then a

dry wipe.[1][2]
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Sealing: Screw the cap on tightly. Tape the cap if transporting through corridors.[2]

Tagging: Complete the hazardous waste tag with full chemical name (no abbreviations).

Check "Toxic" and "Corrosive".[1][2][10]

Workflow B: Trace Contaminated Materials
Use this for gloves, weigh boats, and paper towels.[1][3][4]

Collection: Do not throw in regular trash.

Bagging: Place all contaminated disposables into a clear, 6-mil polyethylene bag.

Secondary Containment: Place the bag inside a solid waste drum or box designated for

"Debris contaminated with Acutely Toxic Chemicals".[2]

Labeling: Label the exterior container with the specific hazard.[2]

Part 5: Regulatory Compliance (RCRA/EPA)
While 4-(Pyridin-4-yloxy)phenol is not explicitly listed by name on the P or U lists, it is

regulated by characteristic and structural analogy.[1][2]

Waste Characterization:

D038 (Pyridine): If the waste stream contains leachable pyridine above regulatory limits

(5.0 mg/L TCLP), it triggers the D038 code.[1][2]

Characteristic of Toxicity: Due to the phenolic and pyridine moieties.[2]

Disposal Method:

Incineration: The only acceptable destruction method.[2] High-temperature incineration

ensures the breakdown of the pyridine ring and prevents environmental leaching.[2]

Prohibited: Do not discharge to sewer systems.[2] The compound is toxic to the bacteria

used in wastewater treatment plants.[2]
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Part 6: Visualizations & Decision Trees
Figure 1: Waste Segregation & Disposal Decision Tree
This logic gate ensures you select the correct waste stream based on the physical state and

mixture.[3]

Waste: 4-(Pyridin-4-yloxy)phenol

Physical State?

Solid (Pure/Residue) Liquid (Solution) Contaminated Debris
(Gloves, Wipes)

Pack in HDPE Jar
Label: Toxic/Corrosive Solid Solvent Type?

Halogenated
(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., MeOH, DMSO)

Dispose in Halogenated
Solvent Waste Stream

Dispose in Non-Halogenated
Organic Waste Stream

Double Bag (6-mil)
Solid Hazardous Waste

Click to download full resolution via product page

Caption: Decision logic for segregating 4-(Pyridin-4-yloxy)phenol waste streams to prevent

incompatibility accidents.

Figure 2: Spill Response Workflow
Immediate actions to take in the event of a laboratory spill.
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Spill Detected Assess Volume
& Form (Dust/Liquid)

Small (<5g/5mL)

Large (>5g/5mL)

Don PPE:
Double Nitrile Gloves,

Goggles, Lab Coat

Evacuate Lab
Call EHS/HazMat

Containment:
Use Sand/Vermiculite

(NO Paper Towels)

Cleanup:
Scoop into HDPE Jar
Wipe with PEG-300

Label & Dispose
as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step spill response protocol prioritizing personnel safety and containment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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